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Compound of Interest

Compound Name:
2-Chloropyrimidine-4-carboxylic

acid

Cat. No.: B133435 Get Quote

Essential Safety and Handling Guide for 2-
Chloropyrimidine-4-carboxylic Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2-Chloropyrimidine-4-carboxylic
acid. Adherence to these procedures is critical for ensuring laboratory safety and proper

chemical management.

Chemical Identifier:

Name: 2-Chloropyrimidine-4-carboxylic acid

CAS Number: 149849-92-3

Molecular Formula: C₅H₃ClN₂O₂[1]

Hazard Summary: This chemical is classified as hazardous.[2] It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if

swallowed.[4][5]
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A risk assessment should always be conducted before handling to determine the necessary

level of protection. The following table summarizes the recommended PPE.

PPE Category Specification Standard Compliance

Eye/Face Protection

Chemical safety goggles or

glasses. A face shield may be

required for splash hazards.

EN 166 (EU) or OSHA 29 CFR

1910.133 (US).[1][2][6]

Skin Protection

Chemical-resistant gloves.

Wear appropriate protective

clothing to prevent skin

exposure.

Inspect gloves prior to use and

dispose of them in accordance

with good laboratory practices.

[5][7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or if irritation is experienced.

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator can be used.

[2][7]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[1][2]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle this compound in a well-ventilated area.[5][6] For procedures

that may generate dust or aerosols, a chemical fume hood is recommended.[8] Eyewash

stations and safety showers must be readily accessible.[2][6]

Handling Procedures: Avoid all personal contact, including inhalation.[9] Do not breathe dust.

[6] Wear protective clothing, gloves, and eye/face protection.[1][2][5][10] Wash hands and

any exposed skin thoroughly after handling.[2][4] Do not eat, drink, or smoke in handling

areas.[4][9]
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Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

[2][6] Some suppliers recommend refrigerated storage at 2-8°C.[7]

Accidental Release Measures:

Evacuation: Evacuate personnel from the immediate area.[7]

Ventilation: Ensure adequate ventilation.

Containment: Sweep up the spilled solid material, avoiding dust formation, and place it into a

suitable, closed container for disposal.[6][7] Do not let the product enter drains.[4][7]

Personal Protection: Wear appropriate PPE as detailed above during cleanup.

Disposal Plan: Chemical waste must be disposed of in accordance with all local, regional, and

national regulations.[8] It is the responsibility of the chemical waste generator to correctly

classify the waste.[6] Do not dispose of down the drain.[2][6] Contaminated packaging should

be treated as the chemical itself.

Experimental Workflow and Safety Logic
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Chloropyrimidine-4-carboxylic acid.
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Hazard & Risk Assessment

PPE Selection

Operational Protocol

Start: Handling
2-Chloropyrimidine-4-carboxylic acid

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Evaluate Experimental Procedure

Eye Protection:
- Safety Goggles (EN 166)

- Face Shield (if splash risk)

Always Required

Skin Protection:
- Chemical-Resistant Gloves

- Lab Coat/Protective Clothing

Always Required

Respiratory Protection:
- Use Fume Hood (primary)

- Respirator (if dust/aerosol risk)

If Dust/Aerosol Potential

Proceed with Handling

Spill & Disposal Protocol

In case of spill
or for waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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